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Cat. No.: B15623505 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols and application notes for the use of the RNASET2
Human Pre-designed siRNA Set A. This kit is intended for transient knockdown of human

RNASET2 gene expression to facilitate the study of its role in various biological processes,

including cancer progression and immune response.

Introduction to RNASET2
Ribonuclease T2 (RNASET2) is a member of the Rh/T2/S-glycoprotein family of extracellular

ribonucleases.[1][2] It is encoded by a single copy gene located on chromosome 6q27, a

region frequently associated with human malignancies.[1][3] RNASET2 has been implicated in

various cellular processes and signaling pathways. Depending on the cellular context, it can act

as a tumor suppressor by inhibiting cancer cell growth and angiogenesis or, conversely, be

upregulated in certain cancers, predicting a poor prognosis.[2][3][4] Silencing RNASET2 has

been shown to inhibit the migration and pro-angiogenic capabilities of renal cancer cells.[3]

Product Information
The RNASET2 Human Pre-designed siRNA Set A contains the following components:

Three distinct pre-designed siRNAs targeting human RNASET2 mRNA.
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A non-targeting negative control siRNA.

A positive control siRNA targeting a housekeeping gene.

A FAM-labeled negative control siRNA for monitoring transfection efficiency.

Experimental Workflow
The overall experimental workflow for using the RNASET2 siRNA Set A involves cell culture,

siRNA transfection, and subsequent validation of gene knockdown at the mRNA and protein

levels. Downstream functional assays can then be performed to assess the phenotypic effects

of RNASET2 silencing.
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Cell Culture

Seed Cells in Plates

Prepare siRNA Complexes Transfect Cells

Incubate (24-72h) Harvest Cells

qPCR (mRNA level)

Western Blot (Protein level)

Functional Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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